N-(2-fluorophenyl)-4-(4-methoxyphenyl)butanamide

• Molecular Formula: C17H18FNO2
• Molecular Weight: 287.33 g/mol
• IUPAC Name: N-(2-fluorophenyl)-4-(4-methoxyphenyl)butanamide
• InChI: InChI=1S/C17H18FNO2/c1-21-14-11-9-13(10-12-14)5-4-8-17(20)19-16-7-3-2-6-15(16)18/h2-3,6-7,9-12H,4-5,8H2,1H3,(H,19,20)
• InChI Key: HDCSKBGEAHFXTH-UHFFFAOYSA-N
• SMILES: COC1=CC=C(C=C1)CCCC(=O)NC2=CC=CC=C2F

Description

N-(2-fluorophenyl)-4-(4-methoxyphenyl)butanamide, also known as FUB-APINACA, is a synthetic cannabinoid that has gained attention in recent years due to its potential applications in scientific research. Synthetic cannabinoids are compounds that mimic the effects of natural cannabinoids found in the cannabis plant, such as tetrahydrocannabinol (THC). FUB-APINACA is a relatively new synthetic cannabinoid that has not been extensively studied, but its unique chemical structure and potential therapeutic properties make it a promising area of research.

Mechanism of Action

N-(2-fluorophenyl)-4-(4-methoxyphenyl)butanamide acts on the same receptors as natural cannabinoids, known as CB1 and CB2 receptors. These receptors are found throughout the body and are involved in a variety of physiological processes. N-(2-fluorophenyl)-4-(4-methoxyphenyl)butanamide binds to these receptors and activates them, leading to a variety of effects such as pain relief and altered mood.
Biochemical and Physiological Effects:
The biochemical and physiological effects of N-(2-fluorophenyl)-4-(4-methoxyphenyl)butanamide are not fully understood, but it is known to have similar effects to other synthetic cannabinoids. These effects can include altered perception, relaxation, and pain relief. However, synthetic cannabinoids can also have negative effects such as anxiety, paranoia, and increased heart rate.

Advantages and Limitations for Lab Experiments

One advantage of using N-(2-fluorophenyl)-4-(4-methoxyphenyl)butanamide in lab experiments is its unique chemical structure, which may lead to new insights into the endocannabinoid system. However, the limited research on N-(2-fluorophenyl)-4-(4-methoxyphenyl)butanamide means that its effects are not well understood, which can be a limitation for researchers. Additionally, the potential negative effects of synthetic cannabinoids must be carefully considered when using N-(2-fluorophenyl)-4-(4-methoxyphenyl)butanamide in lab experiments.

Future Directions

There are many potential future directions for research on N-(2-fluorophenyl)-4-(4-methoxyphenyl)butanamide. One area of interest is its potential therapeutic applications, particularly for the treatment of chronic pain and anxiety. Additionally, further research is needed to fully understand the effects of N-(2-fluorophenyl)-4-(4-methoxyphenyl)butanamide on the body and its potential interactions with other drugs. As research on synthetic cannabinoids continues to grow, N-(2-fluorophenyl)-4-(4-methoxyphenyl)butanamide may become an important tool for understanding the endocannabinoid system and developing new treatments for a variety of conditions.

Synthesis Methods

N-(2-fluorophenyl)-4-(4-methoxyphenyl)butanamide is synthesized by combining 2-fluorobenzonitrile and 4-methoxyphenylacetonitrile with butyric anhydride in the presence of a catalyst. The resulting compound is then purified using chromatography techniques. The synthesis of N-(2-fluorophenyl)-4-(4-methoxyphenyl)butanamide is complex and requires specialized equipment and expertise.

Scientific Research Applications

N-(2-fluorophenyl)-4-(4-methoxyphenyl)butanamide has potential applications in scientific research, particularly in the field of cannabinoid pharmacology. Synthetic cannabinoids like N-(2-fluorophenyl)-4-(4-methoxyphenyl)butanamide can be used to study the endocannabinoid system, which is involved in a variety of physiological processes such as pain sensation, appetite, and mood regulation. N-(2-fluorophenyl)-4-(4-methoxyphenyl)butanamide may also have therapeutic potential for the treatment of conditions such as chronic pain, anxiety, and depression. However, further research is needed to fully understand the effects of N-(2-fluorophenyl)-4-(4-methoxyphenyl)butanamide on the body.